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Compound of Interest

Compound Name: 1,3-Dithiolane-2-methanol

Cat. No.: B15435076

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of laboratory chemicals is paramount. This guide provides essential
safety and logistical information for the disposal of 1,3-Dithiolane-2-methanol, a sulfur-
containing organic compound. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Important Note: A specific Safety Data Sheet (SDS) for 1,3-Dithiolane-2-methanol was not
readily available at the time of this publication. The following guidance is based on the Safety
Data Sheet for a structurally similar compound, 1,3-Dithiolane, 2-methyl-. It is imperative to
consult the specific SDS for 1,3-Dithiolane-2-methanol as soon as it is available and to follow
all local, state, and federal regulations for chemical waste disposal.

Immediate Safety and Personal Protective
Equipment (PPE)

Before handling 1,3-Dithiolane-2-methanol for disposal, ensure that all appropriate personal
protective equipment is worn. This is the first line of defense against potential exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

) Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.

_ . Wear chemically resistant gloves (e.g., nitrile,
Skin Protection
neoprene).

] Wear a laboratory coat or other protective
Body Protection ]
clothing.

) ) Use in a well-ventilated area. If ventilation is
Respiratory Protection ) ]
inadequate, use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol

The proper disposal of 1,3-Dithiolane-2-methanol involves a series of steps to ensure the
safety of personnel and the environment.

o Waste Collection:

o Collect waste 1,3-Dithiolane-2-methanol in a designated, properly labeled, and sealed
container.

o The container should be made of a material compatible with the chemical.
o Do not mix with other waste streams unless compatibility has been confirmed.
o Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Ensure the storage area has secondary containment to manage any potential leaks.
e Waste Disposal:

o Dispose of the contents and the container in accordance with all applicable local, state,
and federal regulations.
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o This typically involves transfer to an approved hazardous waste disposal facility.

o Do not dispose of this chemical down the drain or in the general trash.

Quantitative Data Summary

The following table summarizes key hazard information for the surrogate compound, 1,3-
Dithiolane, 2-methyl-. This data should be considered indicative of the potential hazards of 1,3-
Dithiolane-2-methanol.

Hazard Classification GHS Category Hazard Statement
Acute Oral Toxicity Category 4 Harmful if swallowed.
Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye ] S
o Category 2A Causes serious eye irritation.
Irritation

Specific target organ toxicity — ]
. _ May cause respiratory
single exposure (Respiratory Category 3 T
o irritation.
tract irritation)

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dithiolane-2-methanol.
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Start: 1,3-Dithiolane-2-methanol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Collect in a Labeled,
Sealed Container

l

Store in a Cool, Dry,
Well-Ventilated Area

Consult Local, State, and
Federal Regulations

Arrange for Pickup by an
Approved Hazardous Waste Facility

l

Dispose of Container and Contents
According to Regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for 1,3-Dithiolane-2-methanol.
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By following these procedures, researchers and laboratory personnel can ensure the safe and
responsible disposal of 1,3-Dithiolane-2-methanol, contributing to a secure and
environmentally conscious research environment.

 To cite this document: BenchChem. [Navigating the Safe Disposal of 1,3-Dithiolane-2-
methanol: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435076#1-3-dithiolane-2-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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